![molecular formula C16H15ClN2O3S B3397287 N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide CAS No. 1021210-97-8](/img/structure/B3397287.png)
N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide
Overview
Description
N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide, also known as SN-6, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indole sulfonamides, which have been shown to have a wide range of biological activities.
Mechanism of Action
N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide inhibits CaMKII activity by binding to its catalytic domain and preventing its autophosphorylation, which is necessary for its activation. The inhibition of CaMKII activity by this compound has been shown to have various effects on cellular processes such as synaptic plasticity, learning, and memory.
Biochemical and Physiological Effects:
The inhibition of CaMKII activity by this compound has been shown to have various biochemical and physiological effects. This compound has been shown to enhance long-term potentiation (LTP), which is a cellular mechanism underlying learning and memory. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. Additionally, this compound has been shown to have neuroprotective effects against various insults such as oxidative stress and excitotoxicity.
Advantages and Limitations for Lab Experiments
N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target. It is also relatively stable and easy to handle. However, this compound has some limitations as well. It has low solubility in water, which can make its administration to cells or animals challenging. Additionally, this compound has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for the study of N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide. First, more studies are needed to understand the safety and efficacy of this compound in humans. Second, the potential therapeutic applications of this compound in other diseases such as Parkinson's disease and Huntington's disease should be explored. Third, the development of more potent and selective CaMKII inhibitors based on the structure of this compound should be pursued. Fourth, the combination of this compound with other drugs or therapies should be investigated to enhance its therapeutic effects. Finally, the development of more efficient synthesis methods for this compound should be explored to facilitate its use in scientific research.
Scientific Research Applications
N-(1-acetylindolin-6-yl)-3-chlorobenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a protein kinase called CaMKII, which is involved in various cellular processes such as synaptic plasticity, learning, and memory. CaMKII has also been implicated in the pathogenesis of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Therefore, the inhibition of CaMKII activity by this compound has been proposed as a potential therapeutic strategy for these diseases.
properties
IUPAC Name |
N-(1-acetyl-2,3-dihydroindol-6-yl)-3-chlorobenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN2O3S/c1-11(20)19-8-7-12-5-6-14(10-16(12)19)18-23(21,22)15-4-2-3-13(17)9-15/h2-6,9-10,18H,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHRITPSZMMAZBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.